Cas no 63231-60-7 (MICROCRYSTALLINE WAX)

• Product Name: MICROCRYSTALLINE WAX
• CAS No: 63231-60-7
• MW: 174.24226g/mol
• CID: 502441
• Update Time: 2025-07-19

MICROCRYSTALLINE WAX Chemical and Physical Properties

Names and Identifiers

• Hydrocarbonwaxes, microcryst.
• Micro 2075
• Micro 3971
• Micro 7835
• MICROCRYSTALLINE WAX
• SR190
• 190
• Micro 170
• Microcrystalline paraffin waxes and hydrocarbon waxes
• Paraffin waxes and Hydrocarbon waxes, microcryst
• Petroleum wax, microcrystalline
• Wax,microcrystalline
• Paraffin waxes and Hydrocarbon waxes, microcryst.
• 180AM
• 180MH
• 517P
• 5714A
• 654C
• 9332F3
• A 206
• A 75
• AL 3 (wax)
• AT-RR 9
• Amber wax
• Antilux 110
• Antilux 111
• Antilux 500
• Antilux 550
• Antilux 620
• Antilux 660
• Antiozon A
• Astor 5530
• B 10
• B 10 (wax)
• BSQ 180
• BSQ 180W
• Bard's Tacky Wax
• Bareco C 1035
• Bareco C 700
• Be Square
• 175
• Be Square 170
• Be Square 170/175
• Ceresine wax
• Floorwax
• VANFRE HYP
• VANFRE M
• VANFRE UN
• VANFRE VAM
• Multiwax ML-445
• Multiwax W-445
• Multiwax W-835

Computed Properties

• Exact Mass: 174.115698
• Monoisotopic Mass: 174.115698
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 27

Additional information on MICROCRYSTALLINE WAX

Recent Advances in the Application of Microcrystalline Wax (CAS: 63231-60-7) in Pharmaceutical and Biomedical Research

Microcrystalline wax (CAS: 63231-60-7) has garnered significant attention in recent years due to its versatile applications in pharmaceutical formulations and biomedical research. This hydrocarbon-based wax, derived from petroleum refining, exhibits unique physicochemical properties such as high melting point, plasticity, and chemical inertness, making it an ideal candidate for controlled drug delivery systems, topical formulations, and medical device coatings. Recent studies have explored its potential in enhancing drug stability, modulating release kinetics, and improving biocompatibility in various therapeutic contexts.

A 2023 study published in the Journal of Controlled Release investigated the use of microcrystalline wax as a matrix former in sustained-release tablets. Researchers demonstrated that the incorporation of 63231-60-7 significantly improved the mechanical strength of tablets while maintaining consistent drug release profiles over 24 hours. The study highlighted the wax's ability to form stable hydrophobic matrices that resist gastric fluid penetration, making it particularly suitable for oral delivery of acid-labile drugs. Advanced characterization techniques, including differential scanning calorimetry (DSC) and X-ray diffraction (XRD), confirmed the molecular interactions between the wax and active pharmaceutical ingredients.

In the field of topical drug delivery, microcrystalline wax has shown promise as a key component in semi-solid formulations. A recent patent application (WO2023051234) describes an innovative ointment base combining 63231-60-7 with novel penetration enhancers for transdermal delivery of hydrophobic drugs. The formulation demonstrated superior skin permeation compared to conventional petrolatum-based systems, with the microcrystalline wax providing optimal rheological properties and drug-loading capacity. This development opens new possibilities for enhanced topical delivery of anti-inflammatory and analgesic agents.

Biomedical engineering applications have also benefited from the unique properties of microcrystalline wax. A 2024 study in Biomaterials Science reported the development of wax-based biodegradable scaffolds for tissue engineering. The researchers utilized 63231-60-7 as a porogen and structural template, creating three-dimensional architectures with controlled porosity and mechanical strength. The wax templates were subsequently removed through a novel solvent-free process, leaving behind biocompatible polymer scaffolds suitable for cell growth and tissue regeneration. This approach represents a significant advancement in the fabrication of customized implantable devices.

Quality control and regulatory aspects of microcrystalline wax in pharmaceutical applications have been the focus of recent industry guidelines. The United States Pharmacopeia (USP) has updated its monograph for 63231-60-7 to include more stringent specifications for residual hydrocarbons and heavy metal content. These revisions reflect the growing importance of material characterization in ensuring product safety and performance consistency. Analytical methods such as gas chromatography-mass spectrometry (GC-MS) and inductively coupled plasma mass spectrometry (ICP-MS) are now recommended for comprehensive quality assessment.

Looking forward, research on microcrystalline wax continues to explore novel applications in advanced drug delivery systems. Current investigations include its potential in 3D-printed pharmaceuticals, where its thermal properties enable precise control over drug release patterns. Additionally, modified versions of 63231-60-7 with functional groups are being developed to enhance compatibility with biologics and other sensitive therapeutic agents. These developments position microcrystalline wax as a multifunctional excipient with expanding roles in modern pharmaceutical technology.